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Compound of Interest

Compound Name: SYN-UP

Cat. No.: B611098

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biological activity of SYN-UP®, a
patented synthetic dipeptide derivative, on various skin cells. The information presented herein
is curated for professionals in the fields of dermatology, cosmetic science, and drug
development, offering a comprehensive overview of its mechanism of action, supported by
guantitative data and detailed experimental protocols.

Executive Summary

SYN-UP®, with the active ingredient Amidinobenzyl Benzylsulfonyl D-Seryl
Homophenylalaninamide Acetate, is a potent inhibitor of the serine proteases plasmin and
urokinase.[1][2][3] Its primary mechanism revolves around the competitive and reversible
inhibition of these enzymes, leading to a cascade of beneficial effects on skin homeostasis.[2]
[3] In vitro and clinical studies have demonstrated its efficacy in enhancing skin barrier function,
reducing inflammation, protecting the extracellular matrix, and promoting collagen synthesis.[1]

[2]14]

Core Mechanism of Action: Plasmin and Urokinase
Inhibition

The fundamental biological activity of SYN-UP® lies in its ability to competitively and reversibly
inhibit plasmin and its activator, urokinase (UPA).[2][3] Molecular modeling suggests that the
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SYN-UP® peptide fits into the active site of plasmin, effectively blocking its enzymatic activity.
[1] This inhibition is crucial as elevated plasmin activity in the skin is linked to impaired barrier
function, inflammation, and degradation of collagen.[1]

: o hibit

Inhibition of Inhibition of
Inhibition Constant  Keratinocyte- Keratinocyte-
Enzyme .
(Ki) Secreted Protease Secreted Protease
(Basal) (Cytokine-Induced)
Plasmin 29 nM[2][3] 37.7% (p<0.05)[2][3] 41.1% (p<0.05)[2][3]
Urokinase (uPA) 25 nM[2][3] 96.6% (p<0.01)[2][3] 97.0% (p<0.001)[2][3]

Effects on Skin Barrier Function

A robust skin barrier is essential for preventing water loss and protecting against external
aggressors. SYN-UP® enhances skin barrier functionality through the upregulation of
Transglutaminase 1 (TGM1).[1][4] TGML1 is a key enzyme in the formation of the cornified
envelope, a critical structure for skin barrier integrity.[5][6]

Quantitative Gene Expression Data

In cytokine-stimulated keratinocytes, SYN-UP® has been shown to increase the gene
expression of Transglutaminase 1 by approximately 4.5-fold (p<0.01).[2][3] This upregulation
contributes to a more resilient and well-structured epidermal barrier.

Anti-inflammatory and Anti-irritant Properties

Chronic inflammation and irritation can compromise skin health and accelerate aging. By
inhibiting the plasmin cascade, SYN-UP® modulates the expression of pro-inflammatory
mediators. Specifically, it has been shown to reduce the activity of Matrix Metalloproteinase-9
(MMP-9), CXCL5, and IL-8, which are associated with skin redness and sensitivity.[1][4]

Extracellular Matrix Protection and Collagen
Synthesis

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.happi.com/corneocare-2-0-enhancing-skins-epidermis-to-re-awaken-skins-full-potential/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3201132/
https://pubmed.ncbi.nlm.nih.gov/27416753/
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.researchgate.net/publication/305452184_The_effects_of_benzylsulfonyl-D-Ser-homoPhe-4-amidino-benzylamide_a_dual_plasmin_and_urokinase_inhibitor_on_facial_skin_barrier_function_in_subjects_with_sensitive_skin
https://pubmed.ncbi.nlm.nih.gov/27434836/
https://www.benchchem.com/product/b611098?utm_src=pdf-body
https://www.dsm-firmenich.com/en/businesses/perfumery-beauty/beauty-care/products/syn-up.html
https://www.happi.com/corneocare-2-0-enhancing-skins-epidermis-to-re-awaken-skins-full-potential/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

SYN-UP® exhibits a dual action on the skin's extracellular matrix by preventing the degradation
of existing collagen and stimulating the synthesis of new collagen.

» Prevention of Collagen Degradation: Elevated plasmin activity leads to the activation of
MMPs, which in turn degrade essential structural proteins. By inhibiting plasmin, SYN-UP®
helps to prevent the degradation of Type IV collagen, a major component of the dermal-
epidermal junction.[1][4]

o Stimulation of Collagen Synthesis: In-vitro studies have demonstrated that SYN-UP®
stimulates the synthesis of Type | collagen, the most abundant collagen in the skin,
contributing to improved skin firmness and elasticity.[1][4]

While the qualitative effects on collagen are well-documented, specific quantitative data on the
percentage increase in collagen synthesis or prevention of degradation for SYN-UP® are not
extensively available in public-domain scientific literature.

Interaction with Skin Microbiome

SYN-UP® has been shown to balance key bacteria on the skin, including S. aureus and S.
epidermidis.[1][4] This interaction with the skin microbiome contributes to its overall effect on
improving skin health and resilience.

Signaling Pathways and Experimental Workflows
Signaling Pathway of SYN-UP® in Skin Cells
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Prepare Reagents:
- Plasmin Enzyme
- SYN-UP® dilutions
- Chromogenic Substrate
- Assay Buffer

' '

Add SYN-UP® dilutions Treat cells with SYN-UP®
to microplate wells and/or cytokines

' '

Add Plasmin to wells and
incubate

:

Add chromogenic substrate Isolate total RNA

Culture human keratinocytes

Incubate for a defined period (e.g., 24h)

Perform RT-qPCR for TGM1
and housekeeping genes

Measure absorbance kinetically
at 405 nm

Analyze relative gene expression

Calculate % inhibition and Ki value (.., AACt method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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